1h-Benzimidazole-1-acetamide,2-ethyl-n-methyl-

• IUPAC Name: 2-(2-ethylbenzimidazol-1-yl)-N-methylacetamide
• InChI: InChI=1S/C12H15N3O/c1-3-11-14-9-6-4-5-7-10(9)15(11)8-12(16)13-2/h4-7H,3,8H2,1-2H3,(H,13,16)
• InChI Key: FQBWBTDWGWDJQI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=CC=CC=C2N1CC(=O)NC
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

1h-Benzimidazole-1-acetamide,2-ethyl-n-methyl- is a chemical compound that has been widely studied for its potential applications in various scientific research fields.

Mechanism of Action

The mechanism of action of 1h-Benzimidazole-1-acetamide,2-ethyl-n-methyl- is not fully understood. However, it has been suggested that this compound may exert its anti-tumor activity through the inhibition of tubulin polymerization, which is necessary for cell division. It has also been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 1h-Benzimidazole-1-acetamide,2-ethyl-n-methyl- can induce apoptosis in cancer cells, leading to cell death. It has also been shown to reduce the production of inflammatory cytokines and to protect against oxidative stress-induced damage. Additionally, this compound has been shown to have low toxicity, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1h-Benzimidazole-1-acetamide,2-ethyl-n-methyl- in lab experiments is its high potency and low toxicity. This makes it an ideal candidate for further research in cancer treatment and other fields. However, one limitation of this compound is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are many potential future directions for the study of 1h-Benzimidazole-1-acetamide,2-ethyl-n-methyl-. One area of research could focus on the development of more efficient synthesis methods to reduce the cost of this compound. Additionally, further research could be conducted to better understand the mechanism of action of this compound and to identify potential targets for cancer treatment. Finally, future research could explore the potential use of this compound in combination with other drugs to enhance its anti-tumor activity.

Synthesis Methods

The synthesis of 1h-Benzimidazole-1-acetamide,2-ethyl-n-methyl- can be achieved through a variety of methods, including condensation of o-phenylenediamine with ethyl chloroacetate, followed by N-methylation with dimethyl sulfate. The yield of this method is high, and the purity of the product can be easily achieved through recrystallization.

Scientific Research Applications

1h-Benzimidazole-1-acetamide,2-ethyl-n-methyl- has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit potent anti-tumor activity, making it a promising candidate for cancer treatment. It has also been studied for its potential use as an anti-inflammatory agent and as a neuroprotective agent.